1-ethyl-1lambda5-phosphinane-1,4-dione
Overview
Description
1-ethyl-1lambda5-phosphinane-1,4-dione, also known as EPD, is a synthetic compound that has been studied for its potential applications in various scientific fields. It is a cyclic phosphinane which is composed of a five-membered ring with a phosphorus atom at the center and two oxygen atoms at the outside. EPD has both a polar and non-polar nature, making it a versatile compound with a wide range of applications.
Scientific Research Applications
1-ethyl-1lambda5-phosphinane-1,4-dione has been studied for its potential applications in various scientific fields. It has been used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a building block for the synthesis of other compounds. 1-ethyl-1lambda5-phosphinane-1,4-dione has also been studied for its potential use in drug delivery systems, as a potential therapeutic agent, and as a potential inhibitor of protein-protein interactions. Additionally, 1-ethyl-1lambda5-phosphinane-1,4-dione has been studied as a potential antioxidant agent and as a potential inhibitor of enzymes involved in the pathogenesis of certain diseases.
Mechanism of Action
The mechanism of action of 1-ethyl-1lambda5-phosphinane-1,4-dione is not fully understood. However, it is believed that the compound has the ability to form complexes with other molecules, which can affect their reactivity and reactivity-determining properties. Additionally, 1-ethyl-1lambda5-phosphinane-1,4-dione has been shown to interact with various proteins, enzymes, and receptors, which may affect their activity and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-ethyl-1lambda5-phosphinane-1,4-dione are not fully understood. However, it has been shown to interact with various proteins, enzymes, and receptors, which may affect their activity and function. Additionally, 1-ethyl-1lambda5-phosphinane-1,4-dione has been shown to have antioxidant properties, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
1-ethyl-1lambda5-phosphinane-1,4-dione has several advantages as a compound for use in lab experiments. It is a versatile compound with both polar and non-polar properties, making it suitable for a wide range of applications. Additionally, it is relatively easy to synthesize, making it cost-effective for laboratory use. However, 1-ethyl-1lambda5-phosphinane-1,4-dione does have some limitations. It is not soluble in water, making it difficult to use in aqueous solutions. Additionally, it is not very stable in the presence of light or oxygen, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the use of 1-ethyl-1lambda5-phosphinane-1,4-dione in scientific research. It could be used as a potential therapeutic agent, as a potential inhibitor of protein-protein interactions, and as a potential antioxidant agent. Additionally, it could be used as a building block for the synthesis of other compounds, as a catalyst in organic synthesis, and as a ligand in coordination chemistry. Finally, it could be used as a potential drug delivery system, as a potential inhibitor of enzymes involved in the pathogenesis of certain diseases, and as a potential inhibitor of other biological processes.
Synthesis Methods
1-ethyl-1lambda5-phosphinane-1,4-dione can be synthesized through a variety of methods, including the Wittig reaction, the Staudinger reaction, and the Horner-Wadsworth-Emmons reaction. The Wittig reaction is the most commonly used method for 1-ethyl-1lambda5-phosphinane-1,4-dione synthesis, as it is both efficient and cost-effective. This reaction involves the use of a phosphonium ylide, which is reacted with aldehyde or ketone to form an alkene and a phosphinane. The Staudinger reaction involves the use of a phosphorane and an alkene to form a phosphinane. The Horner-Wadsworth-Emmons reaction involves the use of a phosphonium ylide and an aldehyde or ketone to form a phosphinane. All of these methods can be used to synthesize 1-ethyl-1lambda5-phosphinane-1,4-dione.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-ethyl-1lambda5-phosphinane-1,4-dione can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Ethyl acetoacetate", "Phosphorus trichloride", "Sodium acetate", "Ethanol", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with phosphorus trichloride in the presence of sodium acetate and ethanol to form ethyl 2-chloro-2-oxoethylphosphonate.", "Step 2: Ethyl 2-chloro-2-oxoethylphosphonate is then hydrolyzed with hydrochloric acid to form ethyl 2-hydroxy-2-oxoethylphosphonate.", "Step 3: Ethyl 2-hydroxy-2-oxoethylphosphonate is then dehydrated with sodium hydroxide to form 1-ethyl-1lambda5-phosphinane-1,4-dione." ] } | |
CAS RN |
51805-19-7 |
Product Name |
1-ethyl-1lambda5-phosphinane-1,4-dione |
Molecular Formula |
C7H13O2P |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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